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Compound of Interest

Compound Name: R0O3201195

Cat. No.: B1678687

For immediate release:

This document provides essential guidance on the proper disposal procedures for RO3201195,
a selective p38 MAP kinase inhibitor identified as S-[5-Amino-1-(4-fluorophenyl)-1H-pyrazol-4-
yl]-[3-(2,3-dihydroxypropoxy)phenyl]-methanone. This information is intended for researchers,
scientists, and drug development professionals to ensure safe handling and disposal in a
laboratory setting.

While a specific Safety Data Sheet (SDS) for RO3201195 is not publicly available, the following
procedures are based on best practices for the disposal of similar chemical compounds,
including pyrazole derivatives and fluorinated aromatic compounds. It is imperative to treat
R0O3201195 as a hazardous waste and follow all institutional and local regulations.

Key Disposal Principles

Proper disposal of RO3201195 is crucial to prevent environmental contamination and ensure
personnel safety. The fundamental principle is to manage it as a hazardous chemical waste.

Do not dispose of RO3201195 down the drain or in regular trash.[1]

Instead, adhere to the following step-by-step protocol for its collection and disposal.

Experimental Protocol: Waste Disposal
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This protocol outlines the standard operating procedure for the collection and disposal of
R0O3201195 waste in a laboratory setting.

1. Waste Segregation and Collection:

o Designate a specific, clearly labeled, and chemically compatible waste container for
RO3201195 waste. High-density polyethylene (HDPE) containers are generally suitable.[1]

¢ The container must be in good condition with a secure, leak-proof lid.[1]

¢ Collect all materials contaminated with RO3201195, including unused compound, solutions,
contaminated personal protective equipment (PPE) such as gloves and weighing boats, and
any spill cleanup materials, in this designated container.

2. Labeling of Hazardous Waste:

o Clearly label the waste container with the words "Hazardous Waste".[1][2]

e The label must include the full chemical name: "S-[5-Amino-1-(4-fluorophenyl)-1H-pyrazol-4-
yl]-[3-(2,3-dihydroxypropoxy)phenyl]-methanone” and the identifier "RO3201195".[1]

« If the waste is a mixture, list all components and their approximate percentages.[1]

3. Storage of Waste:

» Store the hazardous waste container in a designated, secure, and well-ventilated satellite
accumulation area (SAA).[1]

o Ensure the container is kept closed except when adding waste.[3]

o Store incompatible waste types separately to prevent accidental reactions.[3]

4. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.[1]

e Provide the EHS department with accurate information about the waste as detailed on the
container's label.[1]

 Your institution's EHS department will handle the transportation and final disposal through a
licensed hazardous waste disposal facility.[1]

Data Presentation

As no specific quantitative data for the disposal of RO3201195 was found, the following table
provides general regulatory limits for hazardous waste accumulation that are important for
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laboratory compliance.

Parameter Regulatory Guideline Reference
Satellite Accumulation Area < 55 gallons of non-acutely o
(SAA) Volume Limit hazardous waste

Acutely Hazardous Waste (P-

< 1 quart (liquid) or 1 kg (solid 1
listed) Quantity Limit g (iquid) a( ) 1]

pH for Aqueous Corrosive
Waste

<2o0r=125 [1]

Flash Point for Ignitable Liquid

< 140°F (60°C 1
Waste ( ) s

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of RO3201195 in a
laboratory setting.
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In-Lab Waste Management
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Workflow for the Disposal of RO3201195
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Disposal of RO3201195: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678687#ro03201195-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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